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Compound of Interest

Compound Name: Methoxypropanol

Cat. No.: B072326

Application Notes and Protocols for Researchers, Scientists, and Drug Development
Professionals

Methoxypropanol, specifically 1-methoxy-2-propanol, is an increasingly popular organic
solvent in various chemical applications due to its favorable physicochemical properties, lower
toxicity profile compared to some other glycol ethers, and its classification as a greener solvent
alternative.[1] Its unique combination of a hydroxyl group and an ether linkage allows it to
effectively dissolve a wide range of polar and non-polar compounds, making it a versatile
medium for a variety of organic reactions. This document provides detailed application notes
and experimental protocols for the use of methoxypropanol as a solvent in several key
organic transformations.

Physicochemical Properties of 1-Methoxy-2-
propanol

A thorough understanding of a solvent's properties is crucial for its effective application in
organic synthesis. The key physicochemical properties of 1-methoxy-2-propanol are
summarized in the table below.
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Property Value References
Molecular Formula CaH1002 [2][3]
Molecular Weight 90.12 g/mol [2][3]
Appearance Clear, colorless liquid [31[4]

Odor Mild, ethereal [3114]

Boiling Point 118-120 °C [4]

Melting Point -95to -97 °C [4]

Density 0.916-0.924 g/mL at 25 °C [2][4]

Vapor Pressure

10.9-11.8 mmHg at 25 °C

[2]14]

Flash Point

31.5-32 °C (closed cup)

[4]

Solubility in Water

Miscible

[3]4]

Autoignition Temperature

278 °C

[4]

Refractive Index (n20/D)

1.403

[4]

Safety and Handling

Methoxypropanol is a flammable liquid and should be handled with appropriate safety

precautions in a well-ventilated area, away from ignition sources.[5][6]

Personal Protective Equipment (PPE):

o Eye Protection: Chemical safety goggles are required.[4]

o Hand Protection: Wear suitable chemical-resistant gloves.[6]

o Skin and Body Protection: A lab coat and, if necessary, flame-retardant clothing should be

worn.[6]

Handling and Storage:

» Store in a cool, dry, and well-ventilated area in tightly closed containers.[5][6]
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e Ground and bond containers during transfer to prevent static discharge.[5]
» Avoid contact with strong oxidizing agents, strong acids, and strong bases.[4]
Disposal:

» Dispose of waste methoxypropanol and contaminated materials as hazardous waste in
accordance with local, state, and federal regulations.

Applications in Organic Reactions

Methoxypropanol's unique properties make it a suitable solvent for a range of organic
reactions, including nucleophilic substitutions, esterifications, reductions, and palladium-
catalyzed cross-coupling reactions.

Nucleophilic Substitution Reactions

The polar, protic nature of methoxypropanol can facilitate nucleophilic substitution reactions,
particularly those proceeding through an SN1 mechanism, by stabilizing carbocation
intermediates.[7] For SN2 reactions, while polar aprotic solvents are often preferred,
methoxypropanol can still be a viable medium, especially at elevated temperatures.

Protocol: Synthesis of 1-azido-2-methoxypropane (lllustrative)

This protocol is adapted from a procedure for a related methoxypropanol derivative and
illustrates a typical nucleophilic substitution.

Reaction Scheme:

CH3OCH2CH(OH)CH3 + CH3COOH --(H*)--> CH3OCH2CH(OCOCHs)CHs + H20
CeHsCOCHs --(NaBH4, CH3OCH2CH(OH)CH3)--> CeHsCH(OH)CHs

CHsCeH4Br + CeHsB(OH)2 --(Pd catalyst, Base)--> CH3zCsH4CeHs

CeHsl + CeHsCH=CH: --(Pd catalyst, Base)--> CeHsCH=CHCeHs

A general experimental workflow for organic synthesis.
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Catalytic Cycle of the Suzuki-Miyaura Coupling
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The catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Catalytic Cycle of the Heck Reaction
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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